Cas no 893735-40-5 (5-(3-Methoxyphenyl)indoline)

• Product Name: 5-(3-Methoxyphenyl)indoline
• CAS No: 893735-40-5
• MF: C₁₅H₁₅NO
• MW: 225.285703897476
• MDL: MFCD06801802
• CID: 4784835
• Update Time: 2025-10-30

5-(3-Methoxyphenyl)indoline Chemical and Physical Properties

Names and Identifiers

• 5-(3-methoxyphenyl)indoline
• 5-(3-methoxyphenyl)-2,3-dihydro-1H-indole
• BB 0222715
• 5-(3-Methoxyphenyl)indoline

• MDL： MFCD06801802
• Inchi： 1S/C15H15NO/c1-17-14-4-2-3-11(10-14)12-5-6-15-13(9-12)7-8-16-15/h2-6,9-10,16H,7-8H2,1H3
• InChI Key： GXMMISQUCXFWKO-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)C1C=CC2=C(C=1)CCN2

Computed Properties

• Exact Mass: 225.115364102 g/mol
• Monoisotopic Mass: 225.115364102 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 225.28
• XLogP3: 3.5
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on 5-(3-Methoxyphenyl)indoline

Introduction to 5-(3-Methoxyphenyl)indoline (CAS No. 893735-40-5)

5-(3-Methoxyphenyl)indoline, identified by the Chemical Abstracts Service Number (CAS No.) 893735-40-5, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic aromatic molecule has garnered attention due to its structural complexity and potential biological activities. The presence of both indoline and methoxyphenyl moieties in its framework suggests a rich chemical space for interaction with biological targets, making it a valuable scaffold for drug discovery initiatives.

The indoline core, characterized by a benzene ring fused to a pyrrole ring, is well-documented for its role in various pharmacophores. Compounds containing this motif have been extensively studied for their potential applications in treating neurological disorders, infectious diseases, and cancer. The methoxyphenyl group, on the other hand, introduces additional electronic and steric properties that can modulate the compound's reactivity and binding affinity. This combination makes 5-(3-Methoxyphenyl)indoline a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a surge in interest regarding indoline derivatives due to their reported pharmacological effects. For instance, studies have highlighted the anti-inflammatory, antioxidant, and antimicrobial properties of certain indoline-based compounds. The methoxy substitution on the phenyl ring in 5-(3-Methoxyphenyl)indoline may enhance these properties by influencing the molecule's solubility and metabolic stability. This has prompted researchers to investigate its potential as an intermediate in synthesizing novel therapeutic agents.

The synthesis of 5-(3-Methoxyphenyl)indoline involves multi-step organic reactions that typically require careful optimization to achieve high yields and purity. Common synthetic routes include condensation reactions between appropriately substituted indole derivatives and aromatic aldehydes or ketones. The introduction of the methoxy group at the 3-position of the phenyl ring often involves nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions. These synthetic strategies highlight the compound's complexity and the precision required in its preparation.

One of the most compelling aspects of 5-(3-Methoxyphenyl)indoline is its potential as a building block for more complex drug molecules. By modifying its structure through further functionalization, researchers can explore new pharmacological profiles. For example, incorporating additional heterocycles or polar groups could enhance binding interactions with specific biological targets. Such modifications are crucial in developing drugs that are both effective and selective.

Recent advancements in computational chemistry have also facilitated the study of 5-(3-Methoxyphenyl)indoline's interactions with biological systems. Molecular docking simulations allow researchers to predict how this compound might bind to enzymes or receptors involved in disease pathways. These predictions can guide experimental efforts by identifying key structural features that need optimization. Moreover, virtual screening techniques enable high-throughput evaluation of thousands of derivatives, accelerating the drug discovery process.

The pharmacokinetic properties of 5-(3-Methoxyphenyl)indoline are another critical area of interest. Factors such as absorption, distribution, metabolism, and excretion (ADME) determine a drug's efficacy and safety profile. Studies have begun to investigate how the indoline and methoxyphenyl moieties influence these properties. Understanding these aspects is essential for designing clinical trials that assess the compound's bioavailability and potential side effects.

In conclusion, 5-(3-Methoxyphenyl)indoline (CAS No. 893735-40-5) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing novel therapeutics targeting various diseases. As research continues to uncover new applications for indoline derivatives, compounds like this one are likely to play a crucial role in advancing medical treatments.